BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Physical
Constants of Ethylcyclohexane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethylcyclohexane

Cat. No.: B155913

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical constants of
ethylcyclohexane, a compound often utilized as a solvent in various research and industrial
applications. This document is intended to be a valuable resource for scientists, researchers,
and professionals in drug development, offering detailed data, experimental methodologies,
and safety information to ensure proper handling and application.

Core Physical and Chemical Properties of
Ethylcyclohexane

Ethylcyclohexane is a cycloalkane with the chemical formula CsHaze. It presents as a colorless
liquid and is a common component in petroleum-based products. Its physical properties are
crucial for its application as a solvent and in chemical synthesis.

Summary of Physical Constants

The following table summarizes the key physical constants of ethylcyclohexane, compiled
from various sources. It is important to note that slight variations in these values may exist
across different literature sources due to minor differences in experimental conditions.
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Property Value Units
Molecular Formula CsH1s

Molecular Weight 112.21 g/mol
Boiling Point 130-132 °C
Melting Point -111 °C
Density (at 20°C) 0.788 g/cm3
Flash Point 18 °C (closed cup)
Vapor Pressure (at 25°C) 12.4 mmHg
Refractive Index (at 20°C) 1.432

Autoignition Temperature 262 °C
Lower Explosive Limit 0.9 %
Upper Explosive Limit 6.6 %

Experimental Protocols for Determination of
Physical Constants

Accurate determination of physical constants is paramount for the safe and effective use of any
chemical compound. Below are detailed methodologies for measuring the key physical
properties of ethylcyclohexane.

Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common and effective method for determining the boiling point of a small liquid
sample is the micro-boiling point or capillary method.

Apparatus:

o Thiele tube or similar heating apparatus (e.g., oil bath with a stirrer)
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Thermometer

Small test tube

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or heating mantle)

Procedure:

o Afew milliliters of ethylcyclohexane are placed into the small test tube.

o Acapillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

o The test tube is attached to a thermometer, ensuring the bulb of the thermometer is level
with the sample.

e The assembly is then immersed in a Thiele tube or an oil bath.

e The apparatus is heated gently. As the temperature rises, a stream of bubbles will emerge
from the open end of the capillary tube.

e The heating is discontinued when a steady stream of bubbles is observed.

e The liquid is allowed to cool. The temperature at which the liquid begins to enter the capillary
tube is recorded as the boiling point.[1][2]

Determination of Density (Pycnometer Method)

The density of a liquid can be determined with high precision using a pycnometer, which is a
glass flask with a specific, accurately known volume.

Apparatus:
e Pycnometer (specific gravity bottle)
e Analytical balance

e Thermostatic water bath
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e Dropper
Procedure:

o The pycnometer is thoroughly cleaned, dried, and its empty weight is accurately measured
on an analytical balance (ma1).[3][4]

o The pycnometer is then filled with distilled water and placed in a thermostatic water bath to
reach a constant temperature (e.g., 20°C).

e The pycnometer is removed from the bath, dried on the outside, and weighed (m:2).
e The pycnometer is emptied, dried, and then filled with ethylcyclohexane.

» The filled pycnometer is brought to the same constant temperature in the water bath, dried,
and weighed (ms).

e The density of ethylcyclohexane (p_e) is calculated using the following formula: p_e =[(ms
-ma1) / (m2 - m1)] * p_w where p_w is the known density of water at the experimental
temperature.[5]

Determination of Melting Point (Capillary Method)

For substances that are solid at room temperature, the melting point can be determined. Since
ethylcyclohexane has a very low melting point, this procedure requires a cooling bath.

Apparatus:

e Melting point apparatus with a cooling stage or a cooling bath (e.g., dry ice/acetone)
e Thermometer

o Capillary tube (sealed at one end)

Procedure:

o A small amount of solidified ethylcyclohexane is introduced into the open end of a capillary
tube.
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e The capillary tube is placed in a melting point apparatus or attached to a thermometer and
immersed in a cooling bath.[6]

e The temperature of the bath is slowly raised.

e The temperature range from the point at which the first droplet of liquid appears to the point
at which the entire solid has melted is recorded as the melting point range.[6][7]

Determination of Flash Point (Pensky-Martens Closed
Cup Method)

The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable
mixture in air. The Pensky-Martens closed-cup method is a standard procedure for this
determination.[8][9]

Apparatus:

o Pensky-Martens closed-cup tester (manual or automated)
e Heat source

e Ignition source (e.g., a small flame)

Procedure:

The sample cup of the Pensky-Martens apparatus is filled with ethylcyclohexane to the
specified level.[9]

e The lid is closed, and the sample is heated at a slow, constant rate while being stirred.[8][9]

o Atregular temperature intervals, the stirring is stopped, and an ignition source is introduced
into the vapor space above the liquid.[9]

o The flash point is the lowest temperature at which the application of the ignition source
causes the vapors to ignite with a distinct flash inside the cup.[8][9]

Determination of Refractive Index (Abbe Refractometer)
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The refractive index is a measure of how much the path of light is bent, or refracted, when
entering a material. It is a characteristic property of a substance.

Apparatus:

Abbe refractometer

Constant temperature water bath

Light source (typically a sodium lamp)

Dropper
Procedure:

e The prisms of the Abbe refractometer are cleaned with a suitable solvent (e.g., acetone or
ethanol) and allowed to dry.[10]

o Afew drops of ethylcyclohexane are placed on the surface of the measuring prism.[11]

e The prisms are closed and the temperature is allowed to equilibrate, usually to 20°C, by
circulating water from a constant temperature bath.

e The light source is positioned, and the eyepiece is adjusted until the crosshairs are in focus.

e The adjustment knob is turned until the boundary between the light and dark fields is sharp
and coincides with the center of the crosshairs.[10]

e The refractive index is then read directly from the instrument's scale.[10]

Determination of Viscosity (Ostwald Viscometer)

Viscosity is a measure of a fluid's resistance to flow. The Ostwald viscometer, a type of capillary
viscometer, is commonly used for this measurement.

Apparatus:

e Ostwald viscometer
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e Thermostatic water bath

» Stopwatch

» Pipette and suction bulb

Procedure:

e The viscometer is thoroughly cleaned and dried.

« A known volume of ethylcyclohexane is introduced into the larger bulb of the viscometer
using a pipette.

e The viscometer is placed vertically in a thermostatic water bath to reach the desired
temperature.

e The liquid is drawn up through the capillary into the smaller bulb using a suction bulb.

e The suction is removed, and the time taken for the liquid to flow from the upper mark to the
lower mark is measured with a stopwatch.[12]

e The kinematic viscosity can be calculated by multiplying the flow time by the calibration
constant of the viscometer. The dynamic viscosity can be determined by multiplying the
kinematic viscosity by the density of the liquid at that temperature.[12]

Safety and Handling Workflow

For professionals in research and drug development, ensuring the safe handling and quality of
solvents like ethylcyclohexane is critical. The following diagram illustrates a logical workflow
for the safety assessment and quality control of incoming ethylcyclohexane.
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Workflow for Safety and Quality Assessment of Ethylcyclohexane

Receiving and Initial Inspection
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Caption: Workflow for Safety and Quality Assessment of Ethylcyclohexane.
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Conclusion

This technical guide provides essential data and standardized methodologies for the physical
constants of ethylcyclohexane. For researchers, scientists, and drug development
professionals, a thorough understanding of these properties and their accurate determination is
fundamental for experimental reproducibility, process safety, and quality assurance. Adherence
to the detailed experimental protocols and safety workflows outlined herein will contribute to the
reliable and safe application of ethylcyclohexane in a laboratory or manufacturing setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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